Cas no 126554-05-0 (Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester)
126554-05-0 structure
Product Name:Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
CAS No:126554-05-0
MF:C12H18N2S
MW:222.349721431732
CID:2769221
PubChem ID:8106455
Update Time:2025-04-21
Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1229103
- 4-Tert-Butylbenzyl Carbamimidothioate Hydrobromide
- BDBM50325551
- CHEMBL1224392
- Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
- 126554-05-0
- DTXSID20429072
- AKOS008945931
- SCHEMBL14355149
-
- Inchi: 1S/C12H18N2S/c1-12(2,3)10-6-4-9(5-7-10)8-15-11(13)14/h4-7H,8H2,1-3H3,(H3,13,14)
- InChI Key: FCYJFUBBEMGBSN-UHFFFAOYSA-N
- SMILES: S(C(=N)N)CC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 222.11906976Da
- Monoisotopic Mass: 222.11906976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.2Ų
Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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